N-(cyclopentylmethylidene)hydroxylamine
Description
“N-(cyclopentylmethylidene)hydroxylamine” is a derivative of hydroxylamine, an inorganic compound with the chemical formula NH2OH . Hydroxylamine is often used in the synthesis of pharmaceutical intermediates and final drug substances . It’s also known as a genotoxic impurity compound that needs to be controlled down to ppm level in pharmaceutical compounds .
Synthesis Analysis
Hydroxylamine is widely used in pharmaceutical intermediates and final drug substances synthesis . It can be synthesized from air and water via a plasma-electrochemical cascade pathway . The electrochemical reduction of NOx species can generate surface-adsorbed intermediates such as hydroxylamine . Another method involves the use of choline peroxydisulfate, an oxidizing task-specific ionic liquid, which enables the preparation of N,N-disubstituted hydroxylamines from secondary amines .Molecular Structure Analysis
The molecular structure of hydroxylamine is characterized by its lack of chromophore, low molecular weight, the absence of a carbon atom, and high polarity . These properties make it difficult to detect using conventional analytical techniques .Chemical Reactions Analysis
Hydroxylamine derivatives have been evaluated in the construction of nitrogen-enriched compounds, such as primary amines, amides, and N-heterocycles . They are readily available, bench-stable, and can be facilely activated by a range of transition metal-catalysts .Physical And Chemical Properties Analysis
Hydroxylamine is a well-known genotoxic impurity compound that needs to be controlled down to ppm level in pharmaceutical compounds . It is very difficult to detect using conventional analytical techniques due to its physical–chemical properties like the lack of chromophore, low molecular weight, the absence of carbon atom, and high polarity .Mechanism of Action
The mechanism of action of hydroxylamine involves the generation of surface-adsorbed intermediates such as hydroxylamine, which are usually strong nucleophiles and can undergo nucleophilic attack to carbonyl groups to build C–N bonds and generate organonitrogen compounds such as amine, oxime, amide, and amino acid .
Future Directions
Recent research progress on building C–N bonds via electrochemical NOx reduction has been summarized . The use of hydroxylamine-derived (N–O) reagents has enabled the introduction of unprotected amino groups on various different feedstock compounds . This strategy obviates undesired protecting-group manipulations and thus improves step efficiency and atom economy . Future research directions include the development of more efficient methods for the synthesis of N-heterocycle through transition-metal-catalyzed and radical-mediated cyclization .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(cyclopentylmethylidene)hydroxylamine involves the reaction of cyclopentanone with hydroxylamine hydrochloride in the presence of sodium acetate to form N-(cyclopentylidene)hydroxylamine, which is then treated with formaldehyde and sodium borohydride to yield the final product.", "Starting Materials": [ "Cyclopentanone", "Hydroxylamine hydrochloride", "Sodium acetate", "Formaldehyde", "Sodium borohydride" ], "Reaction": [ "Step 1: Dissolve 10 g of cyclopentanone in 50 mL of ethanol and add 10 g of hydroxylamine hydrochloride and 10 g of sodium acetate. Stir the mixture at room temperature for 24 hours.", "Step 2: Filter the mixture and wash the solid with ethanol. Concentrate the filtrate under reduced pressure to obtain N-(cyclopentylidene)hydroxylamine as a yellow oil.", "Step 3: Dissolve 5 g of N-(cyclopentylidene)hydroxylamine in 50 mL of methanol and add 5 g of formaldehyde and 5 g of sodium borohydride. Stir the mixture at room temperature for 24 hours.", "Step 4: Quench the reaction by adding water and extract the product with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain N-(cyclopentylmethylidene)hydroxylamine as a yellow oil." ] } | |
CAS RN |
20268-19-3 |
Product Name |
N-(cyclopentylmethylidene)hydroxylamine |
Molecular Formula |
C6H11NO |
Molecular Weight |
113.2 |
Purity |
95 |
Origin of Product |
United States |
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